Cas no 29559-27-1 (1-methyl-4-(nitromethyl)benzene)

1-methyl-4-(nitromethyl)benzene structure
29559-27-1 structure
Product Name:1-methyl-4-(nitromethyl)benzene
CAS No:29559-27-1
MF:C8H9NO2
MW:151.162562131882
CID:1440072
PubChem ID:12141203
Update Time:2025-09-24

1-methyl-4-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-4-(nitromethyl)-
    • 1-methyl-4-(nitromethyl)benzene
    • DTXSID20478404
    • 29559-27-1
    • 1-methyl-4-nitromethyl-benzene
    • EN300-1818978
    • p-Tolylnitromethan
    • SCHEMBL1036369
    • Inchi: 1S/C8H9NO2/c1-7-2-4-8(5-3-7)6-9(10)11/h2-5H,6H2,1H3
    • InChI Key: SCLRUEQYJQUIJT-UHFFFAOYSA-N
    • SMILES: [O-][N+](CC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.1234
  • Melting Point: 11.5°C
  • Boiling Point: 243.17°C (estimate)
  • Refractive Index: 1.5278
  • PSA: 43.14

1-methyl-4-(nitromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1818978-0.05g
1-methyl-4-(nitromethyl)benzene
29559-27-1
0.05g
$827.0 2023-09-19
Enamine
EN300-1818978-0.1g
1-methyl-4-(nitromethyl)benzene
29559-27-1
0.1g
$867.0 2023-09-19
Enamine
EN300-1818978-0.25g
1-methyl-4-(nitromethyl)benzene
29559-27-1
0.25g
$906.0 2023-09-19
Enamine
EN300-1818978-0.5g
1-methyl-4-(nitromethyl)benzene
29559-27-1
0.5g
$946.0 2023-09-19
Enamine
EN300-1818978-1.0g
1-methyl-4-(nitromethyl)benzene
29559-27-1
1g
$986.0 2023-06-03
Enamine
EN300-1818978-2.5g
1-methyl-4-(nitromethyl)benzene
29559-27-1
2.5g
$1931.0 2023-09-19
Enamine
EN300-1818978-5.0g
1-methyl-4-(nitromethyl)benzene
29559-27-1
5g
$2858.0 2023-06-03
Enamine
EN300-1818978-10.0g
1-methyl-4-(nitromethyl)benzene
29559-27-1
10g
$4236.0 2023-06-03
Enamine
EN300-1818978-1g
1-methyl-4-(nitromethyl)benzene
29559-27-1
1g
$986.0 2023-09-19
Enamine
EN300-1818978-5g
1-methyl-4-(nitromethyl)benzene
29559-27-1
5g
$2858.0 2023-09-19
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd